Cas no 198715-79-6 (1H-Pyrazole-1-carbothioamide,5-amino-4-cyano-(9CI))

• Product Name: 1H-Pyrazole-1-carbothioamide,5-amino-4-cyano-(9CI)
• CAS No: 198715-79-6
• MF: C₅H₅N₅S
• MW: 167.191697835922
• CID: 855684
• Update Time: 2025-06-10

1H-Pyrazole-1-carbothioamide,5-amino-4-cyano-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carbothioamide,5-amino-4-cyano-(9CI)
• 5-Amino-4-cyano-pyrazole-1-carbothioic acid amide

• Inchi： 1S/C5H5N5S/c6-1-3-2-9-10(4(3)7)5(8)11/h2H,7H2,(H2,8,11)
• InChI Key： DQNCREYHUTYEHV-UHFFFAOYSA-N
• SMILES： N1(C(=S)N)C(N)=C(C#N)C=N1

Computed Properties

• Exact Mass: 167.027
• Monoisotopic Mass: 167.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1H-Pyrazole-1-carbothioamide,5-amino-4-cyano-(9CI)

1H-Pyrazole-1-carbothioamide,5-amino-4-cyano-(9CI): A Comprehensive Overview

1H-Pyrazole-1-carbothioamide,5-amino-4-cyano-(9CI), also known by its CAS Registry Number 198715-79-6, is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered aromatic rings containing two adjacent nitrogen atoms. The presence of amino and cyano groups further enhances its functional versatility, making it a subject of interest in both academic and industrial research.

The structure of 1H-Pyrazole-1-carbothioamide,5-amino-4-cyano-(9CI) consists of a pyrazole ring with substituents at positions 5 and 4. The amino group (-NH2) at position 5 and the cyano group (-CN) at position 4 contribute to the compound's electronic properties and reactivity. The carbothioamide group (-C(=S)NH2) at position 1 adds sulfur to the molecule, potentially influencing its stability and solubility.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery due to their ability to interact with various biological targets. For instance, research published in Journal of Medicinal Chemistry demonstrated that pyrazole-containing compounds exhibit promising anti-inflammatory and anticancer activities. The unique combination of functional groups in 1H-Pyrazole-1-carbothioamide,5-amino-4-cyano-(9CI) suggests that it could serve as a lead compound for developing novel therapeutic agents.

In terms of synthesis, 1H-Pyrazole-1-carbothioamide,5-amino-4-cyano-(9CI) can be prepared through a variety of methods, including condensation reactions and substitution reactions. One common approach involves the reaction of amines with cyano-containing precursors under specific conditions to form the pyrazole ring. The inclusion of sulfur in the molecule can be achieved through thioamidation or related processes.

The application of CAS No. 198715-79-6 extends beyond pharmaceuticals. Its structural features make it suitable for use in agrochemicals, where it can act as a herbicide or fungicide. Additionally, the compound has shown potential in materials science, particularly in the development of advanced materials with tailored electronic properties.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 1H-Pyrazole-1-carbothioamide,5-amino-4-cyano-(9CI). Quantum mechanical calculations have revealed that the amino and cyano groups significantly influence the molecule's electron distribution, making it more susceptible to nucleophilic attacks. This insight is valuable for designing efficient synthetic routes and optimizing its performance in various applications.

In conclusion, CAS No. 198715-79-6, or 1H-Pyrazole-1-carbothioamide,5-amino-4-cyano-(9CI), stands as a versatile compound with diverse applications across multiple fields. Its unique structure and functional groups position it as a promising candidate for future innovations in drug discovery, agrochemicals, and materials science.